Cas no 103688-24-0 ([1]Benzopyrano[4,3-c]pyrazole,2,4-dihydro-7-methoxy-3-phenyl-)

• Product name: [1]Benzopyrano[4,3-c]pyrazole,2,4-dihydro-7-methoxy-3-phenyl-
• CAS No: 103688-24-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 170866
• PubChem ID: 13573272

[1]Benzopyrano[4,3-c]pyrazole,2,4-dihydro-7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[4,3-c]pyrazole,2,4-dihydro-7-methoxy-3-phenyl-
• 7-methoxy-3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
• (1)Benzopyrano(4,3-c)pyrazole, 2,4-dihydro-7-methoxy-3-phenyl-
• 2,4-Dihydro-7-methoxy-3-phenyl-(1)benzopyrano(4,3-c)pyrazole
• 2,4-dihydro-7-methoxy-3-phenyl-2H-[1]benzopyrano[4,3-c]pyrazole
• 2,4-dihydro-7-methoxy-3-phenyl-2H-< 1> benzopyrano< 4,3-c> pyrazole
• BRN 5591800
• LS-39861
• 103688-24-0
• DTXSID10146009

• Inchi： InChI=1S/C17H14N2O2/c1-20-12-7-8-13-15(9-12)21-10-14-16(18-19-17(13)14)11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： KEDFJUCOMRWBLA-UHFFFAOYSA-N
• SMILES： COC1=CC=C2C3NN=C(C4=CC=CC=C4)C=3COC2=C1

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.1Ų